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Compound of Interest

Compound Name: TAMRA-probe 1

Cat. No.: B12424536 Get Quote

For researchers, scientists, and drug development professionals utilizing TAMRA

(carboxytetramethylrhodamine) probes, ensuring their proper disposal is a critical component of

laboratory safety and environmental responsibility. This guide provides essential, step-by-step

procedures for the safe handling and disposal of TAMRA-probe waste, aligning with best

practices for chemical hygiene and regulatory compliance. Adherence to these protocols is

paramount to minimizing potential hazards and fostering a secure research environment.

Key Properties of 5-TAMRA
A thorough understanding of a substance's properties is foundational to its safe handling and

disposal. The following table summarizes the key quantitative data for 5-

Carboxytetramethylrhodamine (5-TAMRA).

Property Value

Molecular Formula C25H22N2O5[1][2]

Molecular Weight 430.5 g/mol [1][2]

Excitation Maximum (Ex) 546 nm[1]

Emission Maximum (Em) 580 nm

Solubility
Soluble in DMSO and DMF at 1 mg/ml and in

PBS (pH 7.2) at 1 mg/ml.
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Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be familiar with the potential hazards

and necessary safety measures. While some safety data sheets (SDS) indicate no known

OSHA hazards for 5-TAMRA-SE, others classify TAMRA as harmful if swallowed and very toxic

to aquatic life with long-lasting effects. Therefore, treating the compound with caution is

recommended.

Personal Protective Equipment (PPE):

Eye Protection: Always wear chemical safety goggles.

Hand Protection: Nitrile gloves are required.

Body Protection: A laboratory coat should be worn at all times.

In the event of exposure, follow these first-aid measures:

After inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

After skin contact: Wash the affected area thoroughly with soap and plenty of water.

After eye contact: Immediately flush eyes with copious amounts of water as a precaution.

After ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical advice.

Step-by-Step Disposal Protocol for TAMRA-Probes
This protocol provides a systematic approach to the disposal of TAMRA-probe waste,

encompassing both solid and liquid forms.

1. Waste Identification and Segregation:

Solid Waste: This category includes unused or expired TAMRA powder, contaminated

gloves, wipes, and disposable labware such as pipette tips and weigh boats. These items

must be collected separately from general laboratory trash.
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Liquid Waste: This includes all solutions containing TAMRA, such as stock solutions, reaction

mixtures, and the initial rinses of contaminated glassware.

2. Waste Collection and Containment:

Solid Waste: Place all solid TAMRA-probe waste into a designated, leak-proof container.

Liquid Waste: Collect all liquid TAMRA-probe waste in a separate, sealed, and chemically

resistant container.

Labeling: Both solid and liquid waste containers must be clearly labeled as "Hazardous

Waste" and include the full chemical name, "TAMRA (Carboxytetramethylrhodamine) Waste".

3. Storage of Chemical Waste:

Store sealed waste containers in a designated, well-ventilated hazardous waste

accumulation area.

Ensure containers are kept away from strong oxidizing agents and strong acids.

4. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office.

Crucially, all disposal activities must be conducted in strict accordance with federal, state,

and local regulations. Never dispose of TAMRA-probe waste down the drain unless explicitly

permitted by your institution's EHS guidelines for dilute, non-mutagenic fluorescent dyes.

Visualizing the Disposal Workflow
To further clarify the procedural flow for proper TAMRA-probe disposal, the following diagram

outlines the logical steps from waste generation to final disposal.
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Caption: Workflow for the proper disposal of TAMRA-probe waste.
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By implementing these procedures, laboratories can ensure the safe and compliant disposal of

TAMRA-probes, thereby protecting personnel and the environment. Always consult your

institution's specific safety protocols and the manufacturer's most recent Safety Data Sheet

(SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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